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Compound of Interest

Compound Name: 2-(Dibutylamino)acetamide

Cat. No.: B15495549

An in-depth analysis of the chemical compound 2-(Dibutylamino)acetamide reveals a notable
scarcity of specific data, including a unique CAS number, which typically serves as a primary
identifier for chemical substances. This absence of a dedicated CAS number in major chemical
databases suggests that "2-(Dibutylamino)acetamide” may not be a commonly synthesized
or commercially available compound, or it may be referred to under different nomenclature.

This technical guide aims to provide relevant information by examining related compounds and
general principles applicable to the synthesis and potential characteristics of N-alkylated
acetamides.

Identifying Related Compounds

While a direct CAS number for 2-(Dibutylamino)acetamide is not readily available, several
structurally similar compounds have been identified in the literature and chemical databases. It
is crucial to distinguish the target compound from these related structures:

¢ N,N-Dibutyl-2-(dibutylamino)acetamide: This compound features two butyl groups on the
amide nitrogen in addition to the two butyl groups on the amine nitrogen. It has a molecular
formula of C18H38N20.[1]

o Acetamide, N-butyl-2-(butylamino)-: This molecule has one butyl group on the amide
nitrogen and one on the amine nitrogen, corresponding to the CAS number 97474-13-0 and
a molecular formula of CLOH22N20.[2]

The intended subject of this guide, 2-(Dibutylamino)acetamide, implies a primary amide
(unsubstituted on the amide nitrogen) and two butyl groups on the amine nitrogen at the 2-
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position.

Physicochemical Properties and Data

Due to the lack of specific experimental data for 2-(Dibutylamino)acetamide, quantitative data
such as melting point, boiling point, and spectral information are not available. For researchers

interested in this molecule, these properties would need to be determined empirically following

its synthesis and purification.

Synthesis of Related Acetamides

The synthesis of N-alkylated acetamides can generally be achieved through several
established synthetic routes. A common method involves the reaction of a haloacetamide with
the corresponding amine. In the case of 2-(Dibutylamino)acetamide, a potential synthetic
pathway could be the reaction of 2-chloroacetamide or 2-bromoacetamide with an excess of
dibutylamine.

A general experimental protocol for a similar synthesis is described for 2-
(alkylamino)acetamides, which involves reacting an amine with a haloacetamide in the
presence of a base, such as potassium carbonate, in a suitable solvent like acetonitrile.[3]

lllustrative Synthetic Workflow

Below is a conceptual workflow for the potential synthesis of 2-(Dibutylamino)acetamide.

Caption: Conceptual workflow for the synthesis of 2-(Dibutylamino)acetamide.

Potential Research Applications

Derivatives of acetamide have been explored in various areas of drug discovery and materials
science. For example, modafinil, a 2-[(diphenylmethyl)sulfinyl]acetamide, is a well-known
wakefulness-promoting agent that acts as a dopamine reuptake inhibitor.[4] Research into
analogues of such compounds aims to elucidate structure-activity relationships for selectivity
across monoamine transporters.[4]

Other research has investigated the synthesis and biological evaluation of acetamide
derivatives for their antimicrobial properties.[5] The core acetamide scaffold can be
functionalized to create libraries of compounds for screening against various biological targets.
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Given the structural features of 2-(Dibutylamino)acetamide, it could potentially be
investigated for its properties as a ligand for metal complexes, a building block in organic
synthesis, or for its biological activity. However, without experimental data, any potential
applications remain speculative.

Conclusion

The specific compound 2-(Dibutylamino)acetamide is not well-documented in scientific
literature, as evidenced by the absence of a dedicated CAS number and associated
experimental data. Researchers and drug development professionals interested in this
molecule would likely need to undertake its de novo synthesis and characterization. The
synthetic methodologies and research contexts of structurally related N-alkylated acetamides
provide a foundational framework for such an endeavor. Future studies would be essential to
determine the physicochemical properties, biological activities, and potential signaling pathway
interactions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15495549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

